Cas no 2251-06-1 (5-Pyrimidinecarboxylicacid, 4-[(4-fluorophenyl)amino]-2-(methylthio)-,ethyl ester)

• Product name: 5-Pyrimidinecarboxylicacid, 4-[(4-fluorophenyl)amino]-2-(methylthio)-,ethyl ester
• CAS No: 2251-06-1
• MF: C₁₄H₁₄N₃O₂FS
• MW: 307.34326
• CID: 291253
• PubChem ID: 295723

5-Pyrimidinecarboxylicacid, 4-[(4-fluorophenyl)amino]-2-(methylthio)-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-[(4-fluorophenyl)amino]-2-(methylthio)-,ethyl ester
• 4-(4-Fluor-anilino)-2-methylmercapto-pyrimidin-5-carbonsaeure-aethylester; NSC165329; ethyl 4-[(4-fluorophenyl)amino]-2-(methylsulfanyl)pyrimidine-5-carboxylate; 4-(4-fluoro-anilino)-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester; SureCN6338112; AC1L6ORV;
• ethyl 4-(4-fluoroanilino)-2-methylsulfanylpyrimidine-5-carboxylate
• NSC-165329
• DTXSID60304298
• SCHEMBL6338112
• 2251-06-1
• NSC165329

• Inchi： InChI=1S/C14H14FN3O2S/c1-3-20-13(19)11-8-16-14(21-2)18-12(11)17-10-6-4-9(15)5-7-10/h4-8H,3H2,1-2H3,(H,16,17,18)
• InChI Key： NYVFFMVVEDWJRK-UHFFFAOYSA-N
• SMILES： CCOC(C1=CN=C(SC)N=C1NC1C=CC(F)=CC=1)=O

Computed Properties

• Exact Mass: 307.07922
• Monoisotopic Mass: 307.07907603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 64.11
• LogP: 3.33090